2-{4-[(Benzenesulfonyl)methyl]-5-nitrofuran-2-yl}-1,3-dioxolane

• CAS No.: 115663-38-2
• Molecular Formula: C14H13NO7S
• Molecular Weight: 339.32 g/mol
• IUPAC Name: 2-[4-(benzenesulfonylmethyl)-5-nitrofuran-2-yl]-1,3-dioxolane
• InChI: InChI=1S/C14H13NO7S/c16-15(17)13-10(8-12(22-13)14-20-6-7-21-14)9-23(18,19)11-4-2-1-3-5-11/h1-5,8,14H,6-7,9H2
• InChI Key: WPWYZYXLYUDZBQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC(=C(O2)[N+](=O)[O-])CS(=O)(=O)C3=CC=CC=C3

Description

2-{4-[(Benzenesulfonyl)methyl]-5-nitrofuran-2-yl}-1,3-dioxolane is a complex organic compound that features a benzenesulfonyl group, a nitrofuran moiety, and a dioxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(Benzenesulfonyl)methyl]-5-nitrofuran-2-yl}-1,3-dioxolane typically involves multiple steps. One common method includes the reaction of a benzenesulfonyl chloride with a nitrofuran derivative under basic conditions to form the intermediate compound. This intermediate is then reacted with a dioxolane derivative to yield the final product. The reaction conditions often involve the use of solvents such as dimethylformamide (DMF) and catalysts like sodium hydride (NaH) to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-{4-[(Benzenesulfonyl)methyl]-5-nitrofuran-2-yl}-1,3-dioxolane undergoes various chemical reactions, including:

Oxidation: The nitrofuran moiety can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amine group under hydrogenation conditions.

Substitution: The benzenesulfonyl group can participate in nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are commonly used.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas (H₂) are employed.

Substitution: Nucleophiles like amines or thiols can react with the benzenesulfonyl group under basic conditions

Major Products

Oxidation: Nitro derivatives of the original compound.

Reduction: Amino derivatives.

Substitution: Various substituted benzenesulfonyl derivatives

Scientific Research Applications

2-{4-[(Benzenesulfonyl)methyl]-5-nitrofuran-2-yl}-1,3-dioxolane has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the construction of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties due to the presence of the nitrofuran moiety.

Medicine: Explored as a potential drug candidate for various diseases, including bacterial infections and cancer.

Industry: Utilized in the development of advanced materials and as a precursor for the synthesis of functionalized polymers

Mechanism of Action

The mechanism of action of 2-{4-[(Benzenesulfonyl)methyl]-5-nitrofuran-2-yl}-1,3-dioxolane involves its interaction with specific molecular targets:

Molecular Targets: The nitrofuran moiety can interact with bacterial DNA, leading to the inhibition of DNA synthesis and bacterial cell death.

Pathways Involved: The compound can induce oxidative stress in bacterial cells, leading to the generation of reactive oxygen species (ROS) and subsequent cell damage

Comparison with Similar Compounds

Similar Compounds

• 2-[(Benzenesulfonyl)methyl]benzoic acid
• Benzenesulfonamide derivatives
• Nitrofuran derivatives

Uniqueness

2-{4-[(Benzenesulfonyl)methyl]-5-nitrofuran-2-yl}-1,3-dioxolane is unique due to the combination of its functional groups, which confer distinct chemical reactivity and biological activity.